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Compound of Interest

Compound Name: Hsd17B13-IN-56

Cat. No.: B12362763 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of potent biochemical inhibitors like Hsd17B13-IN-56 is paramount. This guide

provides immediate, essential safety protocols, operational guidance, and disposal plans to

foster a secure laboratory environment and build confidence in chemical handling practices.

Disclaimer: This document provides guidance based on general laboratory safety principles for

handling potent, non-volatile chemical compounds. A comprehensive, substance-specific

Safety Data Sheet (SDS) for Hsd17B13-IN-56 was not publicly available at the time of this

writing. Always consult the official SDS provided by the manufacturer before handling this

compound.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties of Hsd17B13-
IN-56. Safety-related quantitative data, which is typically found in an SDS, is not fully available

and should be obtained from the supplier.
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Property Value Source/Notes

Chemical Name Hsd17B13-IN-56 MedChemExpress

CAS Number 2770246-82-5 MedChemExpress[1]

Molecular Formula C₂₅H₁₈Cl₂F₃N₃O₄ MedChemExpress[1]

Molecular Weight 552.33 g/mol MedChemExpress[1]

Appearance Solid powder (presumed)

General knowledge for this

type of compound. Confirm

with Certificate of Analysis.

Purity >98% (Typical)
Varies by supplier. Confirm

with Certificate of Analysis.

Solubility Soluble in DMSO

General knowledge for this

type of compound. Confirm

with product datasheet.

Storage Temperature -20°C

General recommendation for

potent inhibitors to ensure

long-term stability.

LD50/LC50 Not available. Consult SDS.

Critical toxicity data to be

obtained from the

manufacturer's SDS.

Permissible Exposure Limit

(PEL)
Not established. Consult SDS.

Occupational exposure limits

to be obtained from the

manufacturer's SDS.

Personal Protective Equipment (PPE) and
Engineering Controls
Given the potent inhibitory nature of Hsd17B13-IN-56, stringent adherence to PPE and

engineering controls is mandatory to prevent exposure through inhalation, dermal contact, or

ingestion.
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Engineering Controls:
Chemical Fume Hood: All handling of the solid compound and preparation of stock solutions

must be conducted in a certified chemical fume hood to minimize inhalation risk.

Ventilated Balance Enclosure: When weighing the powdered form, use a ventilated balance

enclosure or a powder-containment hood.

Recommended Personal Protective Equipment:
Eye Protection: Chemical safety goggles or a full-face shield are required to protect against

splashes.[2]

Hand Protection: Wear two pairs of nitrile gloves (double-gloving) that are resistant to the

solvent being used.[3] Change gloves immediately if contaminated, and on a regular basis

(e.g., every 30-60 minutes).[3]

Body Protection: A fully buttoned lab coat, preferably a disposable one or one made of a

material with low permeability, is required. Ensure cuffs are tucked into the inner gloves.[2]

Respiratory Protection: For weighing and handling the powder outside of a ventilated

enclosure, a NIOSH-approved respirator (e.g., N95 or higher) is recommended to prevent

inhalation of fine particles.[4]

Experimental Protocols: Step-by-Step Handling and
Disposal
The following protocols provide a procedural workflow for the safe handling of Hsd17B13-IN-56
from receipt to disposal.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into your chemical inventory.

Store the container in a designated, clearly labeled, and secure location at -20°C.
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Preparation of Stock Solutions:
Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered.

Assemble all necessary equipment (vials, pipettes, solvent, vortexer, etc.).

Donning PPE: Put on all required PPE (double gloves, lab coat, eye protection) before

entering the fume hood.

Weighing: Carefully weigh the desired amount of Hsd17B13-IN-56 powder in a tared, sealed

container within a ventilated balance enclosure.

Solubilization: In the chemical fume hood, add the appropriate solvent (e.g., DMSO) to the

vial containing the powder. Close the vial tightly.

Mixing: Vortex or sonicate the solution until the compound is fully dissolved.

Aliquoting: Aliquot the stock solution into smaller, clearly labeled vials for single-use to avoid

repeated freeze-thaw cycles.

Labeling: Each aliquot vial must be clearly labeled with the compound name, concentration,

solvent, and date of preparation.

Storage: Store the stock solution and aliquots at -20°C or as recommended by the supplier.

Disposal Plan:
Solid Waste: All disposable materials contaminated with Hsd17B13-IN-56 (e.g., weigh boats,

pipette tips, gloves, wipes) must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Unused or contaminated solutions containing Hsd17B13-IN-56 should be

collected in a designated, sealed, and labeled hazardous liquid waste container. Do not pour

down the drain.

Disposal Compliance: All waste must be disposed of in accordance with local, state, and

federal environmental regulations. Contact your institution's Environmental Health and Safety

(EHS) department for specific disposal procedures.
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Workflow for Safe Handling of Hsd17B13-IN-56
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Caption: Workflow for the safe handling of Hsd17B13-IN-56.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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